4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate

• Molecular Formula: C19H20ClN3O7S
• Molecular Weight: 469.9 g/mol
• IUPAC Name: [4-[(E)-[[2-(2-chloro-N-methylsulfonylanilino)acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] methyl carbonate
• InChI: InChI=1S/C19H20ClN3O7S/c1-28-17-10-13(8-9-16(17)30-19(25)29-2)11-21-22-18(24)12-23(31(3,26)27)15-7-5-4-6-14(15)20/h4-11H,12H2,1-3H3,(H,22,24)/b21-11+
• InChI Key: UDSCJQURLLFNAW-SRZZPIQSSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CN(C2=CC=CC=C2Cl)S(=O)(=O)C)OC(=O)OC
• SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CN(C2=CC=CC=C2Cl)S(=O)(=O)C)OC(=O)OC

Description

4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate, also known as CMH, is a chemical compound that has been widely used in scientific research. CMH is a small molecule inhibitor that has been shown to have potential therapeutic effects in several diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate involves the inhibition of several key signaling pathways that are involved in cancer and inflammation. 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been shown to inhibit the activity of several kinases, including AKT, ERK, and JNK, which are involved in cell survival and proliferation. 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has also been shown to inhibit the activity of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and immune response. The inhibition of these pathways by 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate leads to the induction of apoptosis and the inhibition of cell proliferation in cancer cells, as well as the reduction of inflammation in inflamed tissues.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate have been studied in several in vitro and in vivo models. In cancer models, 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been shown to inhibit tumor growth and metastasis, induce apoptosis, and inhibit angiogenesis. In inflammation models, 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been shown to reduce the production of pro-inflammatory cytokines and chemokines, reduce the infiltration of immune cells into inflamed tissues, and reduce tissue damage. The effects of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate on normal cells and tissues have also been studied, and it has been shown to have a low toxicity profile and minimal side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate in lab experiments include its high potency, low toxicity, and ability to target multiple signaling pathways. 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been shown to have a broad spectrum of activity against various cancer cell lines and inflammatory models, making it a promising candidate for further research. The limitations of using 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate in lab experiments include the need for optimization of reaction conditions for synthesis, the need for further studies to determine the optimal dosage and administration route, and the need for further studies to determine the potential side effects of long-term use.

Future Directions

There are several future directions for research on 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate. One direction is to further investigate the mechanism of action of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate and its effects on key signaling pathways in cancer and inflammation. Another direction is to explore the potential use of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further studies are needed to determine the optimal dosage and administration route of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate, as well as its potential side effects in long-term use. Finally, future studies are needed to determine the potential use of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate in other diseases, such as autoimmune diseases and infectious diseases.

Synthesis Methods

The synthesis of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate involves a multi-step process that includes the reaction of 2-chloroaniline with methylsulfonyl chloride, followed by the reaction with hydrazine hydrate to form the intermediate compound 2-chloro-N'-[2-(methylsulfonyl)phenyl]hydrazinecarboxamide. This intermediate is then reacted with N-(4-hydroxy-3-methoxyphenyl)methyl carbamate to form the final product, 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate. The synthesis of 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been reported in several studies, and the purity and yield of the compound can be optimized through different reaction conditions.

Scientific Research Applications

4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been extensively studied for its potential therapeutic effects in cancer and inflammation. In cancer research, 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has also been shown to induce apoptosis and inhibit angiogenesis, which are important processes in tumor growth and metastasis. In inflammation research, 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the infiltration of immune cells into inflamed tissues. 4-(2-{[2-Chloro(methylsulfonyl)anilino]acetyl}carbohydrazonoyl)-2-methoxyphenyl methyl carbonate has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation.